Cas no 349120-98-5 (N-[4-(Benzyloxy)phenyl]-2-bromoacetamide)

• Product Name: N-[4-(Benzyloxy)phenyl]-2-bromoacetamide
• CAS No: 349120-98-5
• MF: C₁₅H₁₄BrNO₂
• MW: 320.181163311005
• CID: 4713206
• Update Time: 2025-10-28

N-[4-(Benzyloxy)phenyl]-2-bromoacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(BENZYLOXY)PHENYL]-2-BROMOACETAMIDE
• 2-bromo-N-(4-phenylmethoxyphenyl)acetamide
• WKOMCNHYMXNUNJ-UHFFFAOYSA-N
• N-[4-(Benzyloxy)phenyl]-2-bromoacetamide

• Inchi： 1S/C15H14BrNO2/c16-10-15(18)17-13-6-8-14(9-7-13)19-11-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,17,18)
• InChI Key： WKOMCNHYMXNUNJ-UHFFFAOYSA-N
• SMILES： BrCC(NC1C=CC(=CC=1)OCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 271
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 489.0±35.0 °C at 760 mmHg
• Flash Point: 249.6±25.9 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N-[4-(Benzyloxy)phenyl]-2-bromoacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-[4-(Benzyloxy)phenyl]-2-bromoacetamide

Professional Introduction to N-[4-(Benzyloxy)phenyl]-2-bromoacetamide (CAS No. 349120-98-5)

N-[4-(Benzyloxy)phenyl]-2-bromoacetamide, identified by its Chemical Abstracts Service (CAS) number 349120-98-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive investigation in the development of novel therapeutic agents.

The molecular structure of N-[4-(Benzyloxy)phenyl]-2-bromoacetamide consists of a brominated acetylamide moiety attached to a phenyl ring that is further substituted with a benzyloxy group. This particular arrangement of functional groups imparts unique chemical and biological properties to the compound, which are being explored for their potential applications in drug discovery and molecular pharmacology.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific enzymes and receptors involved in various diseases. N-[4-(Benzyloxy)phenyl]-2-bromoacetamide has been identified as a promising candidate due to its ability to interact with biological targets in a highly selective manner. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes that are implicated in cancer progression and inflammatory responses.

The benzyloxy group in the molecule is particularly noteworthy, as it can influence both the solubility and metabolic stability of the compound. This feature is crucial for its potential use in drug formulations, where bioavailability and pharmacokinetic profiles are critical factors. Additionally, the presence of the bromine atom provides a handle for further chemical modifications, allowing researchers to fine-tune the properties of the compound for specific applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction between N-[4-(Benzyloxy)phenyl]-2-bromoacetamide and its target proteins. These studies have provided valuable insights into how the compound can be optimized to enhance its efficacy and reduce potential side effects. By leveraging these computational tools, scientists are able to design more sophisticated experiments that can validate these predictions in vitro and in vivo.

The synthesis of N-[4-(Benzyloxy)phenyl]-2-bromoacetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine atom at the 2-position of the acetylamide moiety is a critical step, as it determines the reactivity of the molecule towards subsequent modifications. Researchers have developed efficient synthetic routes that minimize byproduct formation and maximize yield, ensuring that sufficient quantities of the compound are available for further study.

In addition to its potential as an inhibitor, N-[4-(Benzyloxy)phenyl]-2-bromoacetamide has also been explored as a building block for more complex molecules. By incorporating this scaffold into larger structures, scientists can create novel compounds with tailored biological activities. This approach has been particularly successful in the development of protease inhibitors, which are essential for treating conditions such as HIV/AIDS and cancer.

The pharmacological evaluation of N-[4-(Benzyloxy)phenyl]-2-bromoacetamide has revealed several interesting properties. In cell-based assays, the compound has demonstrated ability to modulate signaling pathways associated with cell growth and differentiation. These findings suggest that it may have therapeutic potential in treating diseases characterized by abnormal cell proliferation, such as certain types of cancer.

Benzyloxy)phenyl]->2-bromoacetamide